Tetrahedral cage complex with planar vertices: selective synthesis of Pt4L6 cage complexes involving hydrogen bonds driven by halide binding†

Chemical Communications Pub Date: 2016-04-22 DOI: 10.1039/C6CC01448H

Abstract

The reaction of Fe(η-C5H4NHC(O)PPh2)2 (L) with PtX2(PPh3)2 selectively formed cage-shaped complexes formulated as [(PtX)4(L)6]X4·CHCl3 (X = Cl, Br), in which the four square-planar Pt fragments were situated at each vertex and the six Ls were located in each side of a tetrahedral framework and hydrogen bonds existed between the NH groups in Ls and X ions inside the cage.

Graphical abstract: Tetrahedral cage complex with planar vertices: selective synthesis of Pt4L6 cage complexes involving hydrogen bonds driven by halide binding
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